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Compound of Interest

Compound Name: 4-Nitrophenyl hexanoate

Cat. No.: B1222651

CAS Number: 956-75-2

This technical guide provides an in-depth overview of 4-Nitrophenyl hexanoate (4-NPH), a
valuable tool for researchers, scientists, and drug development professionals. This document
covers its chemical properties, supplier information, and detailed experimental protocols for its
primary application as a chromogenic substrate in enzymatic assays.

Core Properties and Specifications

4-Nitrophenyl hexanoate is an ester of 4-nitrophenol and hexanoic acid.[1] Its chemical
structure features a nitro group on the phenyl ring, which is key to its utility in colorimetric
assays.[1] The enzymatic hydrolysis of the ester bond releases 4-nitrophenol, a yellow-colored
product that can be quantified spectrophotometrically.[2]

Table 1: Physicochemical Properties of 4-Nitrophenyl Hexanoate
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Property Value Reference(s)
CAS Number 956-75-2 [3114]
Molecular Formula C12H15NO4 [3]
Molecular Weight 237.25 g/mol [31[5]

Light yellow to brown clear
Appearance o i

liquid or solid
Purity >95% [3]

Storage Temperature

2-8°C, sealed in dry conditions

IUPAC Name 4-nitrophenyl hexanoate
Hexanoic Acid 4-Nitrophenyl
Ester, p-Nitrophenyl
Synonyms [31[41[5]

hexanoate, p-nitrophenyl

caproate

Supplier Information

4-Nitrophenyl hexanoate is commercially available from a variety of chemical suppliers.

Researchers can source this compound from the following reputable vendors:

Table 2: Selected Suppliers of 4-Nitrophenyl Hexanoate
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Supplier Product Number (Example) Purity
Sigma-Aldrich SY3H6E41592E 95%
ChemScene CS-W005825 296%

Santa Cruz Biotechnology sc-214643

Tokyo Chemical Industry (TCI) H0484 >98.0% (GC)
Biosynth FN46812

Smolecule S603558

Oakwood Chemical 215550

Matrix Fine Chemicals MM956752N14

Note: Product numbers and available purities may vary. Please consult the respective
supplier's website for the most current information.

Applications in Research

The primary application of 4-Nitrophenyl hexanoate is as a chromogenic substrate for the
determination of esterase and lipase activity.[1][2] The enzymatic cleavage of the ester bond in
4-NPH results in the release of 4-nitrophenol, which, under alkaline conditions, forms the 4-
nitrophenolate ion, exhibiting a distinct yellow color with a maximum absorbance around 405-
410 nm.[2][6] The rate of this color change is directly proportional to the enzyme's activity.[2]
This assay is widely used for:

Enzyme kinetics studies: Determining Michaelis-Menten constants (Km and Vmax) for
lipases and esterases.[7]

» High-throughput screening: Identifying and characterizing novel lipolytic enzymes.[8]

« Inhibitor screening: Evaluating the efficacy of potential inhibitors of lipases and esterases for
drug development.[9]

« Industrial applications: Assessing the activity of enzymes used in various industries, such as
food processing and biofuel production.[10]
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Experimental Protocols

Lipase/Esterase Activity Assay using 4-Nitrophenyl
Hexanoate

This protocol provides a detailed methodology for measuring the activity of lipases or esterases
using 4-NPH as a substrate.

Materials and Reagents:
e 4-Nitrophenyl hexanoate (Substrate)
e Enzyme solution (e.g., purified lipase or cell lysate)

o Assay Buffer: 50 mM Tris-HCI, pH 8.0 (or other suitable buffer depending on the enzyme's
optimal pH)

e Solvent for substrate: Acetonitrile or isopropanol

e 96-well microplate

e Microplate reader capable of measuring absorbance at 405 nm
 4-Nitrophenol (for standard curve)

Procedure:

o Preparation of Reagents:

o Substrate Stock Solution (10 mM): Dissolve an appropriate amount of 4-Nitrophenyl
hexanoate in acetonitrile or isopropanol. This stock solution should be stored at -20°C
and protected from light.[6]

o Assay Buffer: Prepare a 50 mM Tris-HCI buffer and adjust the pH to 8.0. The optimal pH
may vary depending on the specific enzyme being assayed.[2]

o Enzyme Solution: Prepare a dilution of the enzyme in the assay buffer to a concentration
that results in a linear rate of reaction over the desired time course.
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o 4-Nitrophenol Standard Curve: Prepare a series of dilutions of 4-nitrophenol in the assay
buffer (e.g., 0, 20, 40, 60, 80, 100 uM) to generate a standard curve.

o Assay Protocol (96-well plate format):

[¢]

Add 180 pL of the assay buffer to each well of the microplate.

o Add 10 pL of the enzyme solution to the sample wells. For the blank (control) wells, add 10
uL of the assay buffer.

o Pre-incubate the plate at the desired assay temperature (e.g., 37°C) for 5 minutes.

o Initiate the reaction by adding 10 pL of the 10 mM 4-Nitrophenyl hexanoate stock
solution to all wells.

o Immediately start monitoring the increase in absorbance at 405 nm in a microplate reader
at regular intervals (e.g., every 30 or 60 seconds) for a total of 10-20 minutes.

e Data Analysis:

o Calculate the rate of the reaction (AAbs/min) from the linear portion of the absorbance
versus time plot for each sample.

o Subtract the rate of the blank (non-enzymatic hydrolysis) from the sample rates.

o Use the 4-nitrophenol standard curve to convert the rate of change in absorbance
(AAbs/min) to the rate of 4-nitrophenol production (umol/min). The molar extinction
coefficient of 4-nitrophenol under these conditions is approximately 18,000 M~cm~1.[2]

o Enzyme activity is typically expressed in Units (U), where one unit is defined as the
amount of enzyme that catalyzes the formation of 1 umol of product per minute under the
specified conditions.[2]

Visualizations
Enzymatic Hydrolysis of 4-Nitrophenyl Hexanoate

The following diagram illustrates the enzymatic reaction central to the lipase/esterase activity
assay.
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Reactants

(4-Nitrophenyl Hexanoate) l Water l

Lipase / Esterase

¢ Products ¢

4-Nitrophenol Hexanoic Acid OH- (Alkaline pH)
(Colorless) )

Deprotonation

Y

4-Nitrophenolate lon
(Yellow, Amax ~405 nm)

Click to download full resolution via product page

Caption: Enzymatic hydrolysis of 4-Nitrophenyl hexanoate by lipase/esterase.

Experimental Workflow for Lipase Activity Assay

The following diagram outlines the key steps in performing a lipase activity assay using 4-
Nitrophenyl hexanoate.
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Caption: Experimental workflow for the 4-Nitrophenyl hexanoate lipase assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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